Cas no 446853-42-5 (N-(4-Methylphenyl)-N'-(1-phenylethyl)urea)

N-(4-Methylphenyl)-N'-(1-phenylethyl)urea structure
446853-42-5 structure
Product Name:N-(4-Methylphenyl)-N'-(1-phenylethyl)urea
CAS No:446853-42-5
MF:C16H18N2O
MW:254.326923847198
CID:2621429
PubChem ID:19165564
Update Time:2025-04-21

N-(4-Methylphenyl)-N'-(1-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(a-methylbenzyl)-3-p-tolylurea
    • DTXSID20598176
    • DTXCID80548935
    • SCHEMBL6054883
    • N-(4-Methylphenyl)-N'-(1-phenylethyl)urea
    • Oprea1_231806
    • AKOS002979810
    • 446853-42-5
    • Inchi: 1S/C16H18N2O/c1-12-8-10-15(11-9-12)18-16(19)17-13(2)14-6-4-3-5-7-14/h3-11,13H,1-2H3,(H2,17,18,19)
    • InChI Key: WUGZOMQSZFLEKI-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC(C)=CC=1)NC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 254.141913202Da
  • Monoisotopic Mass: 254.141913202Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.1Ų

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